Cas no 1805270-43-2 (5-Amino-3-(difluoromethyl)-4-fluoro-2-nitropyridine)

• Product Name: 5-Amino-3-(difluoromethyl)-4-fluoro-2-nitropyridine
• CAS No: 1805270-43-2
• MF: C₆H₄F₃N₃O₂
• MW: 207.110071182251
• CID: 4810851
• Update Time: 2025-10-21

5-Amino-3-(difluoromethyl)-4-fluoro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(difluoromethyl)-4-fluoro-2-nitropyridine

• Inchi： 1S/C6H4F3N3O2/c7-4-2(10)1-11-6(12(13)14)3(4)5(8)9/h1,5H,10H2
• InChI Key： VRTMWZDNCXQKPJ-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C=1C(F)F)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7

Additional information on 5-Amino-3-(difluoromethyl)-4-fluoro-2-nitropyridine

Recent Advances in the Study of 5-Amino-3-(difluoromethyl)-4-fluoro-2-nitropyridine (CAS: 1805270-43-2)

The compound 5-Amino-3-(difluoromethyl)-4-fluoro-2-nitropyridine (CAS: 1805270-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry, owing to their ability to enhance the pharmacokinetic and pharmacodynamic properties of drug candidates. The presence of both difluoromethyl and nitro groups in 5-Amino-3-(difluoromethyl)-4-fluoro-2-nitropyridine makes it a particularly interesting scaffold for the development of novel bioactive molecules. Researchers have explored its utility as a building block in the synthesis of heterocyclic compounds with potential antimicrobial, anticancer, and anti-inflammatory properties.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry (2023) described a novel, high-yield synthesis method that utilizes a multi-step reaction sequence involving halogenation, amination, and nitration. This method not only improves the overall yield but also reduces the formation of undesirable by-products, making it more suitable for large-scale production.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-Amino-3-(difluoromethyl)-4-fluoro-2-nitropyridine exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings suggest its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antibiotic resistance. Additionally, molecular docking studies have indicated that this compound may interact with key enzymes involved in bacterial cell wall synthesis, providing a plausible mechanism of action.

Beyond its antimicrobial potential, recent research has also explored the anticancer properties of this compound. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 5-Amino-3-(difluoromethyl)-4-fluoro-2-nitropyridine showed promising activity against several cancer cell lines, including breast and lung cancer. The compound's ability to induce apoptosis and inhibit cell proliferation was attributed to its interaction with specific molecular targets, such as topoisomerase II and protein kinases.

Despite these promising findings, challenges remain in the development of 5-Amino-3-(difluoromethyl)-4-fluoro-2-nitropyridine as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural optimization and preclinical studies. Researchers are currently investigating various formulation strategies, including the use of prodrugs and nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 5-Amino-3-(difluoromethyl)-4-fluoro-2-nitropyridine represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to fully realize its therapeutic potential.